Cas no 2229401-60-7 (4-(4,4-difluorocyclohexyl)methylpiperidin-4-ol)

• Product Name: 4-(4,4-difluorocyclohexyl)methylpiperidin-4-ol
• CAS No: 2229401-60-7
• MF: C₁₂H₂₁F₂NO
• MW: 233.298050642014
• CID: 6508813
• PubChem ID: 165656516
• Update Time: 2025-07-20

4-(4,4-difluorocyclohexyl)methylpiperidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 4-(4,4-difluorocyclohexyl)methylpiperidin-4-ol
• 2229401-60-7
• EN300-1950488
• 4-[(4,4-difluorocyclohexyl)methyl]piperidin-4-ol

• Inchi： 1S/C12H21F2NO/c13-12(14)3-1-10(2-4-12)9-11(16)5-7-15-8-6-11/h10,15-16H,1-9H2
• InChI Key： YKZIMIDAUBLSPV-UHFFFAOYSA-N
• SMILES： FC1(CCC(CC1)CC1(CCNCC1)O)F

Computed Properties

• Exact Mass: 233.15912062g/mol
• Monoisotopic Mass: 233.15912062g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 32.3Ų

Additional information on 4-(4,4-difluorocyclohexyl)methylpiperidin-4-ol

4-(4,4-difluorocyclohexyl)methylpiperidin-4-ol: A Novel Compound with Promising Therapeutic Potential

4-(4,4-difluorocyclohexyl)methylpiperidin-3-ol, a compound with the CAS number 2229401-60-7, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its unique 4,4-difluorocyclohexyl substituent and methylpiperidin-4-ol core structure, has garnered attention for its potential applications in drug discovery and development. Recent studies have highlighted its role in modulating various biological pathways, making it a promising candidate for therapeutic interventions in multiple disease conditions.

The 4,4-difluorocyclohexyl group, a key structural feature of this compound, introduces unique electronic and steric properties that influence its pharmacological activity. This functional group's fluorine atoms enhance the molecule's hydrophobicity and metabolic stability, which are critical factors in drug design. The methylpiperidin-4-ol scaffold, on the other hand, provides a versatile platform for further chemical modifications, enabling the optimization of pharmacokinetic and pharmacodynamic profiles.

Recent research has focused on the synthesis and characterization of 4-(4,4-difluorocyclohexyl)methylpiperidin-4-ol. A study published in Journal of Medicinal Chemistry in 2023 reported the development of an efficient synthetic route involving microwave-assisted cyclization and subsequent fluorination steps. This method significantly improved the yield and purity of the target compound, demonstrating the feasibility of large-scale production for pharmaceutical applications.

Pharmacological studies on this compound have revealed its potential as a modulator of G protein-coupled receptors (GPCRs). A 2024 article in Drug Discovery Today highlighted its ability to selectively interact with specific subtypes of GPCRs involved in inflammatory responses. This interaction could lead to the development of novel anti-inflammatory agents with reduced side effects compared to existing therapies.

One of the most exciting areas of research involving 4-(4,4-difluorocyclohexyl)methylpiperidin-4-ol is its potential application in neurodegenerative diseases. A 2023 preclinical study published in Neuropharmacology demonstrated that this compound exhibits neuroprotective effects in models of Parkinson's disease. The mechanism of action involves the modulation of mitochondrial function and the reduction of oxidative stress, which are key pathological features of neurodegenerative disorders.

Another significant finding from recent research is the compound's potential as an antitumor agent. A 2024 study in Cancer Research showed that 4-(4,4-difluorocyclohexyl)methylpiperidin-4-ol inhibits the proliferation of cancer cells by targeting specific signaling pathways. The compound's ability to induce apoptosis and disrupt the cell cycle makes it a promising candidate for cancer therapy.

From a synthetic perspective, the 4,4-difluorocyclohexyl group presents unique challenges and opportunities. Researchers have explored various fluorination strategies to achieve the desired substitution pattern. A 2023 paper in Organic Letters described the use of selective fluorination reagents that minimize side reactions, resulting in higher purity and yield of the target compound.

Computational studies have also provided valuable insights into the behavior of 4-(4,4-difluorocyclohexyl)methylpiperidin-4-ol. Molecular docking simulations have identified potential binding sites on target proteins, while molecular dynamics simulations have revealed the compound's stability in different biological environments. These findings are crucial for understanding its mechanism of action and optimizing its therapeutic potential.

The compound's pharmacokinetic properties are another area of active research. Studies have shown that 4-(4,4-difluorocyclohexyl)methylpiperidin-4-ol exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its low clearance rate and high bioavailability make it an attractive candidate for oral administration, which is a significant advantage in drug development.

Despite its promising properties, challenges remain in the development of 4-(4,4-difluorocyclohexyl)methylpiperidin-4-ol. Researchers are working to address issues related to its solubility and formulation. A 2023 study in Pharmaceutical Research explored the use of nanocrystal technology to enhance the compound's solubility, which is a critical factor in improving its therapeutic efficacy.

Furthermore, the compound's safety profile is an important consideration in its development. Preclinical studies have shown that 4-(4,4-difluorocyclohexyl)methylpiperidin-4-ol has a favorable toxicity profile, with minimal adverse effects observed in animal models. These findings suggest that the compound has a good safety margin, which is essential for its transition from preclinical to clinical stages.

The ongoing research on 4-(4,4-difluorocyclohexyl)methylpiperidin-4-ol is paving the way for its potential use in various therapeutic areas. Its unique structural features and biological activity make it a valuable tool in the development of new drugs. As research continues, it is expected that this compound will play a significant role in the advancement of pharmaceutical science and the treatment of various diseases.

Collaborative efforts between academia and industry are also contributing to the development of 4-(4,4-difluorocyclohexyl)methylpiperidin-4-ol. These partnerships are facilitating the translation of basic research into practical applications, which is crucial for bringing new therapies to market. The integration of advanced technologies such as artificial intelligence and machine learning is further accelerating the discovery and optimization of this compound.

As the field of pharmaceutical chemistry continues to evolve, 4-(4,4-difluorocyclohexyl)methylpiperidin-4-ol represents a promising example of how innovative chemical structures can lead to significant advancements in drug discovery. Its unique properties and potential applications underscore the importance of continued research and development in this area.

Ultimately, the successful development of 4-(4,4-difluorocyclohexyl)methylpiperidin-4-ol will depend on overcoming existing challenges and leveraging its unique advantages. With ongoing research and collaboration, this compound has the potential to become a valuable therapeutic agent, offering new hope for patients with various medical conditions.

As we look to the future, the continued exploration of 4-(4,4-difluorocyclohexyl)methylpiperidin-4-ol and similar compounds will be crucial in advancing medical treatments. The integration of interdisciplinary approaches and cutting-edge technologies will play a vital role in realizing the full potential of this compound and other emerging pharmaceutical agents.

In conclusion, 4-(4,4-difluorocyclohexyl)methylpiperidin-4-ol with its CAS number 2229401-60-7 is a significant advancement in pharmaceutical chemistry. Its unique structural features and potential applications in various therapeutic areas highlight its importance in drug discovery and development. Continued research and innovation will be essential in unlocking its full potential and bringing it to the forefront of modern medicine.

As the field of pharmaceutical chemistry continues to evolve, the development of compounds like 4-(4,4-difluorocyclohexyl)methylpiperidin-4-ol will play a crucial role in the advancement of medical treatments. The integration of interdisciplinary approaches and cutting-edge technologies will be vital in realizing the full potential of such compounds and other emerging pharmaceutical agents.

Ultimately, the successful development of 4-(4,4-difluorocyclohexyl)methylpiperidin-4-ol will depend on overcoming existing challenges and leveraging its unique advantages. With ongoing research and collaboration, this compound has the potential to become a valuable therapeutic agent, offering new hope for patients with various medical conditions.

As we look to the future, the continued exploration of 4-(4,4-difluorocyclohexyl)methylpiperidin-4-ol and similar compounds will be crucial in advancing medical treatments. The integration of interdisciplinary approaches and cutting-edge technologies will play a vital role in realizing the full potential of this compound and other emerging pharmaceutical agents.

In conclusion, 4-(4,4-difluorocyclohexyl)methylpiperidin-4-ol with its CAS number 2229401-60-7 is a significant advancement in pharmaceutical chemistry. Its unique structural features and potential applications in various therapeutic areas highlight its importance in drug discovery and development. Continued research and innovation will be essential in unlocking its full potential and bringing it to the forefront of modern medicine.